

Pharmacological Profile of Safflor Yellow A: An In-depth Technical Review

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Safflor yellow (A)

Cat. No.: B15971893

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Safflor Yellow A, primarily represented by its most active component Hydroxysafflor Yellow A (HSYA), is a water-soluble chalcone compound extracted from the flowers of *Carthamus tinctorius* L., commonly known as safflower.[1][2] Traditionally used in Chinese medicine to promote blood circulation and resolve blood stasis, Safflor Yellow A has garnered significant scientific interest for its diverse pharmacological activities.[3][4] This technical guide provides a comprehensive overview of the pharmacological profile of Safflor Yellow A, with a focus on quantitative data, detailed experimental methodologies, and the underlying molecular mechanisms of action.

Pharmacokinetics

The pharmacokinetic profile of Hydroxysafflor Yellow A (HSYA) has been investigated in several preclinical models, revealing characteristics of rapid distribution and elimination.[5] Intravenous administration in rats and dogs has demonstrated linear pharmacokinetics over specific dose ranges.[5] However, oral bioavailability is generally low, a factor that has prompted research into novel drug delivery systems.[1][6]

Table 1: Pharmacokinetic Parameters of Hydroxysafflor Yellow A (HSYA)

Parameter	Species	Dose	Route	Value	Reference
Linear Pharmacokinetics	Rat	3 - 24 mg/kg	IV	Linear	[5]
Dog	6 - 24 mg/kg	IV	Linear	[5]	
Urinary Excretion (48h)	Rat	3 mg/kg	IV	52.6 ± 17.9%	[5]
Fecal Excretion (48h)	Rat	3 mg/kg	IV	8.4 ± 5.3%	[5]
Biliary Excretion (24h)	Rat	3 mg/kg	IV	1.4 ± 1.0%	[5]
Plasma Protein Binding (72h)	Rat	-	IV	48.0 - 54.6%	[5]
Oral Bioavailability	Rat	-	Oral	1.2%	[1][6]

Experimental Protocol: Pharmacokinetic Analysis in Rats

This protocol outlines a typical experimental design for assessing the pharmacokinetics of HSYA in rats following intravenous administration.

Objective: To determine the plasma concentration-time profile and key pharmacokinetic parameters of HSYA.

Materials:

- Male Wistar rats (200-250 g)

- Hydroxysafflor Yellow A (HSYA) solution for injection
- Heparinized tubes for blood collection
- Centrifuge
- High-Performance Liquid Chromatography (HPLC) system with UV detector

Procedure:

- **Animal Preparation:** Acclimatize rats for at least one week under standard laboratory conditions. Fast the animals overnight before the experiment with free access to water.
- **Drug Administration:** Administer a single intravenous (IV) dose of HSYA (e.g., 3 mg/kg) via the tail vein.
- **Blood Sampling:** Collect blood samples (approximately 0.2 mL) from the retro-orbital plexus or tail vein into heparinized tubes at predetermined time points (e.g., 0, 5, 15, 30, 60, 120, 240, 360, and 480 minutes) post-dosing.
- **Plasma Separation:** Centrifuge the blood samples at 4000 rpm for 10 minutes to separate the plasma.
- **Sample Preparation:** Precipitate plasma proteins by adding a suitable organic solvent (e.g., methanol). Centrifuge to pellet the precipitated proteins and collect the supernatant.
- **HPLC Analysis:** Analyze the HSYA concentration in the plasma supernatant using a validated HPLC-UV method. A typical mobile phase could consist of a mixture of methanol, acetonitrile, and a phosphoric acid solution, with detection at a specific wavelength (e.g., 403 nm).^[7]
- **Data Analysis:** Plot the plasma concentration of HSYA versus time. Calculate pharmacokinetic parameters such as elimination half-life ($t_{1/2}$), area under the curve (AUC), clearance (CL), and volume of distribution (Vd) using appropriate pharmacokinetic software.

Pharmacodynamics

Safflor Yellow A exhibits a broad spectrum of pharmacological effects, with significant therapeutic potential in cardiovascular diseases, neurological disorders, and inflammatory conditions.

Cardiovascular Effects

HSYA has demonstrated cardioprotective effects in various preclinical models of myocardial ischemia and ischemia-reperfusion injury.[\[8\]](#)[\[9\]](#)[\[10\]](#) These effects are attributed to its ability to improve cardiac function, reduce infarct size, and modulate key signaling pathways involved in oxidative stress and inflammation.[\[8\]](#)[\[9\]](#)[\[10\]](#)

Table 2: Cardiovascular Effects of Hydroxysafflor Yellow A (HSYA)

Experimental Model	Species	Dose	Effect	Reference
Ischemic Heart Disease	Rodents	-	Decreased myocardial infarction size, reduced cTnI and CK-MB levels, improved cardiac function (LVEF, LVSP, $\pm$ dp/dt max).	[8] [9] [10]
Myocardial Fibrosis	Mouse	5 mg/kg/day (gavage)	Inhibited ISO-induced cardiac collagen deposition.	[11]
Myocardial Ischemia/Reperfusion Injury	Rat	-	Suppressed calcium overload and apoptosis.	[12]

Experimental Protocol: Myocardial Ischemia Model in Rats

This protocol describes the induction of acute myocardial ischemia in rats to evaluate the cardioprotective effects of HSYA.

Objective: To assess the efficacy of HSYA in reducing myocardial infarct size and improving cardiac function.

Materials:

- Male Sprague-Dawley rats (250-300 g)
- HSYA solution
- Anesthetics (e.g., sodium pentobarbital)
- Surgical instruments
- Ventilator
- Electrocardiogram (ECG) monitor
- Triphenyltetrazolium chloride (TTC) stain

Procedure:

- **Animal Preparation:** Anesthetize the rat and connect it to a ventilator and ECG monitor.
- **Surgical Procedure:** Perform a left thoracotomy to expose the heart. Ligate the left anterior descending (LAD) coronary artery with a silk suture to induce myocardial ischemia. Successful ligation is confirmed by ST-segment elevation on the ECG.
- **Drug Administration:** Administer HSYA (e.g., 4 or 8 mg/kg) or vehicle control intravenously at the onset of reperfusion (after a period of ischemia, e.g., 30 minutes).
- **Reperfusion:** After the ischemic period, release the ligature to allow for reperfusion (e.g., for 2 hours).
- **Infarct Size Assessment:** At the end of the reperfusion period, excise the heart and slice the ventricles. Incubate the slices in 1% TTC solution, which stains viable myocardium red and

the infarcted area pale white.

- **Data Analysis:** Quantify the infarct size as a percentage of the area at risk or the total ventricular area.
- **Cardiac Function Assessment (Optional):** In a separate cohort of animals, cardiac function can be assessed using echocardiography or by measuring hemodynamic parameters (e.g., LVSP, $\pm dp/dt \max$) before and after the ischemic insult and treatment.

Neuroprotective Effects

HSYA has shown significant neuroprotective properties in models of cerebral ischemia-reperfusion injury.[3][13][14][15] Its mechanisms of action involve the attenuation of neuronal apoptosis, reduction of cerebral edema, and modulation of inflammatory and oxidative stress pathways in the brain.[3][15]

Table 3: Neuroprotective Effects of Hydroxysafflor Yellow A (HSYA)

Experimental Model	Species	Dose	Effect	Reference
Middle Cerebral Artery Occlusion (MCAO)	Rat	2, 4, 8 mg/kg (IV)	Reduced neurological deficit scores, decreased infarct volume, and attenuated neuronal apoptosis.	[3][13]
Cerebral Ischemia-Reperfusion Injury	Mouse	-	Down-regulated TLR4 expression, alleviated cerebral infarction and inflammatory neuronal damage.	[14]
Oxygen-Glucose Deprivation/Reperfusion (OGD/R)	Hippocampal Neurons	40, 60, 80 μ M	Increased cell viability and reduced LDH release.	[3][16]

Experimental Protocol: Middle Cerebral Artery Occlusion (MCAO) Model in Rats

This protocol details the MCAO model, a widely used method to induce focal cerebral ischemia and evaluate neuroprotective agents like HSYA.

Objective: To assess the neuroprotective effects of HSYA against focal cerebral ischemia.

Materials:

- Male Sprague-Dawley rats (280-320 g)

- HSYA solution
- Anesthetics
- Surgical microscope
- Nylon monofilament (e.g., 4-0) with a rounded tip
- 2,3,5-triphenyltetrazolium chloride (TTC) stain

Procedure:

- Animal Preparation: Anesthetize the rat.
- Surgical Procedure: Make a midline neck incision and expose the left common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA). Ligate the distal ECA. Insert a nylon monofilament through the ECA stump into the ICA to occlude the origin of the middle cerebral artery.
- Ischemia and Reperfusion: Maintain the occlusion for a specific duration (e.g., 90 minutes). Then, withdraw the filament to allow for reperfusion.
- Drug Administration: Administer HSYA (e.g., 2, 4, or 8 mg/kg) or vehicle control intravenously at the onset of reperfusion.[3]
- Neurological Deficit Scoring: At a predetermined time point after reperfusion (e.g., 24 hours), evaluate the neurological deficits using a standardized scoring system.
- Infarct Volume Assessment: Euthanize the animal and remove the brain. Slice the brain coronally and stain with TTC to visualize the infarct area.
- Data Analysis: Calculate the infarct volume, often corrected for edema.

Anti-inflammatory Effects

The anti-inflammatory properties of Safflor Yellow A are a cornerstone of its therapeutic potential.[17][18][19] It has been shown to inhibit the production of pro-inflammatory cytokines and modulate key inflammatory signaling pathways.[17][18]

Table 4: Anti-inflammatory Effects of Hydroxysafflor Yellow A (HSYA)


Cell/Animal Model	Stimulus	HSYA Concentration/ Dose	Effect	Reference
Beas-2B Cells	LPS	5 μ M	Reduced secretion of TNF- α , IL-1 β , and IL-6.	[17]
Human Fetal Lung Fibroblasts (MRC-5)	TNF- α	45 μ mol/L	Inhibited the activation of the NF- κ B signaling pathway.	[18]
Primary Microglia	LPS	5 μ M	Reduced LPS-stimulated nitric oxide (NO) production.	[19]
Mice with Nonalcoholic Fatty Liver Disease	High-Fat Diet	-	Decreased hepatic mRNA and protein expression of NLRP3, Caspase-1, and IL-1 β .	[20]

Signaling Pathways

The pharmacological effects of Safflor Yellow A are mediated through the modulation of several key intracellular signaling pathways. Understanding these pathways is crucial for elucidating its mechanism of action and identifying potential therapeutic targets.

NF- κ B Signaling Pathway

The NF- κ B pathway is a critical regulator of inflammation. HSYA has been shown to inhibit the activation of NF- κ B, thereby suppressing the expression of pro-inflammatory genes.[\[18\]](#)[\[21\]](#)




[Click to download full resolution via product page](#)

Caption: HSYA inhibits the NF-κB signaling pathway.

PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is involved in cell survival, proliferation, and autophagy. HSYA has been shown to modulate this pathway in various contexts, including cancer and inflammatory responses.[\[22\]](#)[\[23\]](#)[\[24\]](#)




[Click to download full resolution via product page](#)

Caption: HSYA modulates the PI3K/Akt/mTOR pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK, JNK, and p38, plays a crucial role in cellular responses to a variety of stimuli. HSYA has been found to inhibit the activation of MAPK pathways in inflammatory and cancerous conditions.[\[2\]](#)[\[25\]](#)[\[26\]](#)



[Click to download full resolution via product page](#)

Caption: HSYA inhibits the MAPK signaling cascade.

Toxicology

Toxicological studies on HSYA are essential for its development as a therapeutic agent. Available data from subchronic toxicity studies in rats provide initial safety information.

Table 5: Toxicological Profile of Hydroxysafflor Yellow A (HSYA)

Study Type	Species	Doses	Duration	Findings	Reference
Subchronic Toxicity	Rat (Sprague-Dawley)	20, 60, 180 mg/kg	90 days (IP injection)	- Prolonged blood coagulation time at 60 and 180 mg/kg (reversible).- Slight nephrotoxicity (round tubular figures, breaking-off of tubular epithelium) only at 180 mg/kg.- Increased liver index at 180 mg/kg without obvious pathological changes.	[27]

Conclusion

Safflor Yellow A, and its principal active component HSYA, presents a compelling pharmacological profile with significant potential for the treatment of cardiovascular, cerebrovascular, and inflammatory diseases. Its multifaceted mechanism of action, involving the modulation of key signaling pathways such as NF- κ B, PI3K/Akt/mTOR, and MAPK, underscores its pleiotropic effects. While preclinical studies have demonstrated its efficacy and provided initial safety data, further research is warranted to address its low oral bioavailability and to conduct rigorous clinical trials to establish its therapeutic utility in humans. The detailed experimental protocols and consolidated quantitative data presented in this guide aim to facilitate future research and development efforts in this promising area of natural product-based drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. Frontiers | Hydroxysafflor Yellow A: A Systematical Review on Botanical Resources, Physicochemical Properties, Drug Delivery System, Pharmacokinetics, and Pharmacological Effects \[frontiersin.org\]](#)
- [2. Frontiers | Hydroxysafflor yellow A: a natural pigment with potential anticancer therapeutic effect \[frontiersin.org\]](#)
- [3. Frontiers | Hydroxysafflor Yellow A and Anhydrosafflor Yellow B Protect Against Cerebral Ischemia/Reperfusion Injury by Attenuating Oxidative Stress and Apoptosis via the Silent Information Regulator 1 Signaling Pathway \[frontiersin.org\]](#)
- [4. Hydroxysafflor Yellow A: A Promising Therapeutic Agent for a Broad Spectrum of Diseases - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [5. Pharmacokinetics and excretion of hydroxysafflor yellow A, a potent neuroprotective agent from safflower, in rats and dogs - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [6. Hydroxysafflor Yellow A: A Systematical Review on Botanical Resources, Physicochemical Properties, Drug Delivery System, Pharmacokinetics, and Pharmacological Effects - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. researchgate.net \[researchgate.net\]](#)

- [8. Frontiers | Hydroxysafflor yellow A for ischemic heart diseases: a systematic review and meta-analysis of animal experiments \[frontiersin.org\]](#)
- [9. Hydroxysafflor yellow A for ischemic heart diseases: a systematic review and meta-analysis of animal experiments - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [10. Frontiers | Hydroxysafflor yellow A for ischemic heart diseases: a systematic review and meta-analysis of animal experiments \[frontiersin.org\]](#)
- [11. Hydroxysafflor yellow A mitigates myocardial fibrosis induced by isoproterenol and angiotensin II - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [12. Hydroxysafflor Yellow A Ameliorates Myocardial Ischemia/Reperfusion Injury by Suppressing Calcium Overload and Apoptosis - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. Hydroxysafflor Yellow A Confers Neuroprotection from Focal Cerebral Ischemia by Modulating the Crosstalk Between JAK2/STAT3 and SOCS3 Signaling Pathways - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [14. Hydroxysafflor yellow A exerts neuroprotective effects in cerebral ischemia reperfusion-injured mice by suppressing the innate immune TLR4-inducing pathway - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [15. Frontiers | Protective potential of hydroxysafflor yellow A in cerebral ischemia and reperfusion injury: An overview of evidence from experimental studies \[frontiersin.org\]](#)
- [16. Hydroxysafflor Yellow A and Anhydrosafflor Yellow B Protect Against Cerebral Ischemia/Reperfusion Injury by Attenuating Oxidative Stress and Apoptosis via the Silent Information Regulator 1 Signaling Pathway - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [17. Safflor Yellow A Protects Beas-2B Cells Against LPS-Induced Injury via Activating Nrf2 - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [18. Hydroxysafflor Yellow A Inhibits TNF- \$\alpha\$ -Induced Inflammation of Human Fetal Lung Fibroblasts via NF- \$\kappa\$ B Signaling Pathway - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [19. Frontiers | Hydroxysafflor Yellow A Exerts Anti-Inflammatory Effects Mediated by SIRT1 in Lipopolysaccharide-Induced Microglia Activation \[frontiersin.org\]](#)
- [20. Hydroxysafflor yellow A alleviates oxidative stress and inflammatory damage in the livers of mice with nonalcoholic fatty liver disease and modulates gut microbiota - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [21. Frontiers | The Repression of the HMGB1-TLR4-NF- \$\kappa\$ B Signaling Pathway by Safflower Yellow May Improve Spinal Cord Injury \[frontiersin.org\]](#)
- [22. Hydroxysafflor yellow A: a natural pigment with potential anticancer therapeutic effect - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- 23. ROS-Dependent Activation of Autophagy through the PI3K/Akt/mTOR Pathway Is Induced by Hydroxysafflor Yellow A-Sonodynamic Therapy in THP-1 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
- 24. Hydroxysafflor yellow A ameliorates alcohol-induced liver injury through PI3K/Akt and STAT3/NF- κ B signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
- 25. Hydroxysafflor yellow A (HSYA) targets the NF- κ B and MAPK pathways and ameliorates the development of osteoarthritis - Food & Function (RSC Publishing) [pubs.rsc.org]
- 26. Pharmacological Activities of Safflower Yellow and Its Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 27. The subchronic toxicity of hydroxysafflor yellow A of 90 days repeatedly intraperitoneal injections in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Pharmacological Profile of Safflor Yellow A: An In-depth Technical Review]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15971893/docs#pharmacological-profile-of-safflor-yellow-a-an-in-depth-technical-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check